Cas no 1207351-16-3 (5-Ethynyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1207351-16-3
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD19217637
• CID: 2094449
• PubChem ID: 55287981
• Update Time: 2025-08-03

5-Ethynyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine
• MFCD19217637
• DTXSID30717513
• EN300-6455420
• AKOS006358233
• CS-0050495
• DB-368706
• SCHEMBL293195
• P12561
• AS-51390
• 1207351-16-3
• ZDWOZOQHSOWIJD-UHFFFAOYSA-N
• SB14309

• MDL： MFCD19217637
• Inchi： 1S/C9H6N2/c1-2-7-5-8-3-4-10-9(8)11-6-7/h1,3-6H,(H,10,11)
• InChI Key： ZDWOZOQHSOWIJD-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC(C#C)=CN=C12

Computed Properties

• Exact Mass: 142.053098200g/mol
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine

5-Ethynyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

5-Ethynyl-1H-pyrrolo[2,3-b]pyridine, identified by the CAS number 1207351-16-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and potential applications in drug discovery. The molecule consists of a pyrrole ring fused to a pyridine ring, with an ethynyl group attached at the 5-position. This structure confers the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and transition metal-mediated cyclizations, to construct this heterocyclic framework. These methods not only enhance the scalability of the synthesis but also pave the way for the incorporation of additional functional groups, thereby expanding the compound's utility in medicinal chemistry.

The pharmacological profile of 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a study published in 2023 highlighted its ability to inhibit a specific kinase involved in cancer cell proliferation. The compound's selectivity and potency were found to be comparable to existing clinical candidates, underscoring its potential as a lead molecule for drug development.

In addition to its pharmacological applications, 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine has also been explored for its role in materials science. Its aromaticity and conjugated system make it a promising candidate for applications in organic electronics. Researchers have investigated its use as a building block for constructing π-conjugated polymers and low-dimensional materials. These materials exhibit exceptional electronic properties, which could be harnessed for developing advanced optoelectronic devices.

The synthesis and characterization of 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools allow for precise determination of the compound's molecular structure and purity. Furthermore, computational chemistry approaches, including density functional theory (DFT) calculations, have provided insights into the compound's electronic structure and reactivity.

In conclusion, 5-Ethynyl-1H-pyrrolo[2,3-b]pyridine, with its unique structural features and versatile applications, represents a significant advancement in heterocyclic chemistry. Its potential as a drug candidate and its role in materials science highlight its importance across multiple disciplines. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress.